Cas no 878683-21-7 (2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• CAS No: 878683-21-7
• MF: C₂₀H₂₀N₂O₂S₂
• MW: 384.515002250671
• CID: 5438693
• Update Time: 2025-08-05

2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• 2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C20H20N2O2S2/c1-14-18(12-15-6-4-3-5-7-15)26-20(21-14)25-13-19(23)22-16-8-10-17(24-2)11-9-16/h3-11H,12-13H2,1-2H3,(H,22,23)
• InChI Key： BQKWTANXDIMVAE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1=NC(C)=C(CC2=CC=CC=C2)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

2-(5-Benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide: A Comprehensive Overview

2-(5-Benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS No. 878683-21-7) is a complex organic compound with a unique structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide is characterized by a thiazole ring substituted with a benzyl group and a methyl group at positions 5 and 4, respectively. The thiazole ring is further linked to an acetamide moiety through a sulfur atom. The acetamide moiety is substituted with a 4-methoxyphenyl group, which imparts additional functionalities to the molecule. This intricate structure contributes to the compound's unique properties and potential biological activities.

The synthesis of 2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide has been reported in several studies. One common approach involves the reaction of 2-aminothiazole with an appropriate benzylating agent followed by the introduction of the acetamide moiety. The detailed synthetic route typically includes multiple steps, such as nucleophilic substitution, condensation, and functional group manipulation. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound.

In terms of biological activities, 2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide has shown promising results in various assays. Studies have demonstrated its potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. Additionally, it exhibits significant antifungal activity against several fungal strains. These properties make it a potential candidate for the development of new antimicrobial agents.

Beyond its antimicrobial and antifungal activities, 2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide have also been studied to evaluate its suitability for therapeutic applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize these properties for clinical use.

In conclusion, 2-(5-benzyl-4-methyl-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS No. 878683-21-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as an antimicrobial, antifungal, or anticancer agent. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.